Sodium fluoride F-18
Overview
Description
Sodium Fluoride F 18 is a positron-emitting radiopharmaceutical used primarily for diagnostic purposes in conjunction with positron emission tomography (PET) imaging. It contains radioactive fluoride F 18, which is used to delineate areas of altered osteogenic activity, making it particularly useful for bone imaging .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium Fluoride F 18 is typically prepared by treating hydrofluoric acid (HF) with sodium carbonate (Na2CO3) or sodium hydroxide (NaOH). The resulting solution is then evaporated, and the remaining solid is dried and ground to a fine powder .
Industrial Production Methods: In a more industrial context, Sodium Fluoride F 18 is produced in a cyclotron. Fluorine-18 is made by bombarding a target, usually of enriched [18O]water, with high-energy protons. The fluorine produced is in the form of a water solution of [18F] fluoride, which is then used in the rapid chemical synthesis of various radiopharmaceuticals .
Chemical Reactions Analysis
Types of Reactions: Sodium Fluoride F 18 undergoes several types of chemical reactions, including:
Substitution Reactions: For example, it can react with chlorine to form sodium chloride and fluorine.
Hydrolysis: Sodium Fluoride reacts with water to form hydrogen fluoride and sodium hydroxide.
Common Reagents and Conditions:
- Hydrofluoric Acid (HF)
- Sodium Carbonate (Na2CO3)
- Sodium Hydroxide (NaOH)
Major Products Formed:
- Hydrogen Fluoride (HF)
- Sodium Hydroxide (NaOH)
- Sodium Chloride (NaCl)
- Fluorine (F2)
Scientific Research Applications
Sodium Fluoride F 18 has a wide range of applications in scientific research:
- Chemistry: Used as a tracer in various chemical reactions to study reaction mechanisms.
- Biology: Helps in studying bone metabolism and other biological processes.
- Medicine: Primarily used in PET imaging to detect bone abnormalities, including metastatic bone disease, osteomyelitis, and other bone disorders .
- Industry: Utilized in the production of other radiopharmaceuticals and in quality control processes .
Properties
| 22554-99-0 | |
Molecular Formula |
FNa |
Molecular Weight |
40.990707 g/mol |
IUPAC Name |
sodium;fluorine-18(1-) |
InChI |
InChI=1S/FH.Na/h1H;/q;+1/p-1/i1-1; |
InChI Key |
PUZPDOWCWNUUKD-ULWFUOSBSA-M |
Isomeric SMILES |
[18F-].[Na+] |
SMILES |
[F-].[Na+] |
Canonical SMILES |
[F-].[Na+] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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